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Compound of Interest

Compound Name: Ethyl 3-oxo-4-phenylbutanoate

Cat. No.: B155568

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 3-0xo0-4-
phenylbutanoate

Introduction

Ethyl 3-o0xo0-4-phenylbutanoate, with CAS number 718-08-1, is a [3-keto ester that serves as
a significant intermediate in various chemical syntheses.[1] Its molecular structure, featuring a
phenyl group, a ketone, and an ethyl ester, provides a versatile scaffold for the synthesis of
more complex molecules.[2] This guide provides a comprehensive overview of its
physicochemical properties, experimental protocols for its synthesis and analysis, and its role in
synthetic chemistry, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The key physicochemical properties of Ethyl 3-oxo0-4-phenylbutanoate are summarized in the
tables below. These properties are crucial for its handling, application in reactions, and
purification.

General and Physical Properties
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Property Value Source
Molecular Formula C12H1403 [31141[5]
Molecular Weight 206.24 g/mol [11[3]1[5][6]
Appearance .Cok.)rle.ss to pale yellow (EI]
liquid/oil

Odor Aromatic, fruit-like [3]

Boiling Point ~286-290 °C at 760 mmHg (1103114171
Melting Point ~-7°C [3]
Density ~1.07-1.091 g/cm3 (11031141171
Refractive Index ~1.506 [7]

Flash Point ~124 °C [31[41[7]
Property Details Source

Water Solubility

Slightly soluble (predicted:
3.80e-3 g/L)

[1](2]

Organic Solvent Solubility

Soluble in ethanol, ether,
petroleum ether, chloroform
(slightly), DMSO (slightly),

methanol (sparingly)

[2131[4]

pKa ~10.5 (Predicted: 10.49 £ 0.46)  [1][2][4]
XLogP3 1.9 [6][7]
Spectral Data
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Technique Key Features Source

Ester carbonyl (& ~170 ppm),
13C NMR [1]
a-keto group (& ~200 ppm)

Aromatic protons appear as a
IH NMR _ [1]
multiplet at & 7.2—7.4 ppm

C=0 stretches at ~1730 cm™!
IR [1]
and ~1680 cm™!

m/z 206 [M*], 161 [M+ -
Mass Spectrometry (GC-MS) [1]
OC:2Hs]

Experimental Protocols
Synthesis of Ethyl 3-o0xo0-4-phenylbutanoate

Several synthetic routes are available for the preparation of Ethyl 3-0xo0-4-phenylbutanoate. A
common and effective method involves the reaction of monoethyl monopotassium malonate
with phenacyl chloride.[1][4][8]

Materials and Reagents:

Monoethyl monopotassium malonate
e Tetrahydrofuran (THF)

e Triethylamine

e Magnesium chloride

e Phenacyl chloride

e 1 N Hydrochloric acid

o Ethyl acetate

e Saturated aqueous solution of sodium hydrogencarbonate
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o Water
Procedure:

o Combine monoethyl monopotassium malonate with tetrahydrofuran in a reaction vessel and
cool the mixture to 5°C.[4][8]

e Add triethylamine and magnesium chloride to the mixture, then stir for 3 hours at a
temperature between 5 and 20°C.[4][8]

e Cool the reaction mixture back to 5°C and gradually add phenacyl chloride.[4][8]

 Stir the mixture for an extended period (e.g., 63 hours) at a temperature between 5 and
20°C.[4][8]

 After the reaction is complete, cool the mixture to 5°C and add 1 N hydrochloric acid.[4][8]
e Remove the tetrahydrofuran under reduced pressure.[4][8]
o Perform an extraction with ethyl acetate.[4][8]

o Wash the organic layer sequentially with 1 N hydrochloric acid, water, a saturated aqueous
solution of sodium hydrogencarbonate, and finally with water again.[4][8]

o Evaporate the solvent from the organic layer under reduced pressure to yield the product as
a pale yellow oil.[4][8]

Purification and Analysis

Purification: Standard laboratory techniques such as distillation, extraction, and column
chromatography are employed for the purification of Ethyl 3-oxo-4-phenylbutanoate from the
crude reaction mixture.[1] Purification by column chromatography using a mixture of ethyl
acetate and petroleum ether (e.g., 1:80) can yield the compound as a colorless oil.[8]

Analysis: The purity and identity of the synthesized compound are typically confirmed using the
following analytical methods:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6199162_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://www.benchchem.com/product/b155568?utm_src=pdf-body
https://www.benchchem.com/product/b155568
https://www.chemicalbook.com/synthesis/ethyl-3-oxo-4-phenylbutanoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» High-Performance Liquid Chromatography (HPLC): A reverse-phase C18 column with UV
detection (at 254 nm) can be used to assess the purity of the compound.[1]

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the
retention time and fragmentation pattern, which helps in confirming the molecular identity of

the compound.[1]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate

the structure of the molecule.[1]

e Infrared (IR) Spectroscopy: This method is used to identify the characteristic functional
groups, particularly the carbonyl stretches of the ester and ketone.[1]

Visualizations
Synthetic Workflow

P TR M Extraction Washing Sequence fe! Ethyl 3-0x0-4-phenylbutanoate
(IN HCl) etate) cid, Water, Bicarbonate) (Pale Yellow Oil)

_—
Tetrahydrofuran (THF)

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 3-oxo0-4-phenylbutanoate.

Role in Heterocyclic Synthesis
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Caption: Role as a precursor in heterocyclic synthesis.

Applications in Research and Development

Ethyl 3-oxo0-4-phenylbutanoate is a valuable building block in organic synthesis, particularly
in the pharmaceutical industry.[1][9] Its utility sStems from the reactivity of the (3-keto ester
moiety, which allows for a variety of chemical transformations.

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various biologically
active molecules.[1][3] It is used to prepare pyrazolone derivatives, which can exhibit
antiprion, analgesic, anti-inflammatory, and antipyretic properties.[4][9]

« Inhibitor Synthesis: The compound is also used to synthesize pyrrolinylaminopyrimidine
analogs, which have been investigated as inhibitors of AP-1 and NF-kB mediated gene
expression, pathways often implicated in inflammation and cancer.[4][9]

o Heterocyclic Chemistry: The dicarbonyl nature of the molecule makes it an excellent
precursor for the synthesis of various heterocyclic compounds, such as pyrazoles and
benzimidazoles, through condensation reactions.[1]

Safety and Handling
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Ethyl 3-oxo0-4-phenylbutanoate is classified as an irritant.[6] It is known to cause skin and eye

irritation and may cause respiratory irritation.[3][6][7]

Precautionary Measures:

Handling: Use in a well-ventilated area.[3][7] Avoid breathing vapor or mist.[3][7] Avoid
contact with skin and eyes.[3]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[3]

Storage: Store in a cool, well-ventilated place with the container tightly closed.[3][7] Keep
away from heat and strong oxidizing agents, strong acids, or strong bases.[3] Store under an
inert atmosphere at room temperature.[4]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[3] If on skin, wash with plenty of water.[7] If inhaled, move the person to
fresh air.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["physicochemical properties of Ethyl 3-oxo-4-
phenylbutanoate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155568#physicochemical-properties-of-ethyl-3-oxo-
4-phenylbutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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